Cas no 731753-26-7 (2-(1-Aminoethyl)-4,6-dimethylphenol)

2-(1-Aminoethyl)-4,6-dimethylphenol structure

731753-26-7 structure

Product Name:2-(1-Aminoethyl)-4,6-dimethylphenol

CAS No:731753-26-7

MF:C₁₀H₁₅NO

MW:165.232202768326

CID:5737555

PubChem ID:76222902

Update Time:2023-11-10

2-(1-Aminoethyl)-4,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 2-(1-aminoethyl)-4,6-dimethyl-
- 2-(1-AMINOETHYL)-4,6-DIMETHYLPHENOL
- EN300-1277484
- 731753-26-7
- 2-(1-Aminoethyl)-4,6-dimethylphenol
- Inchi： 1S/C10H15NO/c1-6-4-7(2)10(12)9(5-6)8(3)11/h4-5,8,12H,11H2,1-3H3
- InChI Key： WVTSODRKSFVSLT-UHFFFAOYSA-N
- SMILES： C1(O)=C(C)C=C(C)C=C1C(N)C

Computed Properties

Exact Mass: 165.115364102g/mol
Monoisotopic Mass: 165.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.048±0.06 g/cm3(Predicted)
Boiling Point: 272.6±35.0 °C(Predicted)
pka: 10.54±0.50(Predicted)

2-(1-Aminoethyl)-4,6-dimethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1277484-1.0g	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		1g	$0.0	2023-06-08
Enamine	EN300-1277484-50mg	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		50mg	$624.0	2023-10-01
Enamine	EN300-1277484-100mg	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		100mg	$653.0	2023-10-01
Enamine	EN300-1277484-250mg	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		250mg	$683.0	2023-10-01
Enamine	EN300-1277484-500mg	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		500mg	$713.0	2023-10-01
Enamine	EN300-1277484-1000mg	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		1000mg	$743.0	2023-10-01
Enamine	EN300-1277484-2500mg	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		2500mg	$1454.0	2023-10-01
Enamine	EN300-1277484-5000mg	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		5000mg	$2152.0	2023-10-01
Enamine	EN300-1277484-10000mg	2-(1-aminoethyl)-4,6-dimethylphenol	731753-26-7		10000mg	$3191.0	2023-10-01

2-(1-Aminoethyl)-4,6-dimethylphenol Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Related Categories

731753-26-7 (2-(1-Aminoethyl)-4,6-dimethylphenol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海嵘奥生物技术有限公司

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd